Nickel sulfate hexahydrate
Nickel sulfate hexahydrate
Nickel sulfate hexahydrate appears as blue or emerald-green crystalline material. Toxic and carcinogenic. Two known phases. Alpha-form (blue tetragonal) converts to beta-form (green monoclinic) at 127.9°F. Becomes blue and opaque at room temperature. Odorless. Sweet astringent taste. Somewhat efflorescent. Greenish-yellow anhydrous salt is formed at 536°F. (NTP, 1992)
Nickel sulfate hexahydrate is a hydrate that is the hexahydrate of nickel sulfate. It has a role as a sensitiser. It contains a nickel sulfate.
Nickel sulfate hexahydrate is a hydrate that is the hexahydrate of nickel sulfate. It has a role as a sensitiser. It contains a nickel sulfate.
Brand Name:
Vulcanchem
CAS No.:
10101-97-0
VCID:
VC0158450
InChI:
InChI=1S/Ni.H2O4S.6H2O/c;1-5(2,3)4;;;;;;/h;(H2,1,2,3,4);6*1H2/q+2;;;;;;;/p-2
SMILES:
O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[Ni+2]
Molecular Formula:
H12NiO10S
Molecular Weight:
262.85 g/mol
Nickel sulfate hexahydrate
CAS No.: 10101-97-0
Main Products
VCID: VC0158450
Molecular Formula: H12NiO10S
Molecular Weight: 262.85 g/mol
| CAS No. | 10101-97-0 |
|---|---|
| Product Name | Nickel sulfate hexahydrate |
| Molecular Formula | H12NiO10S |
| Molecular Weight | 262.85 g/mol |
| IUPAC Name | nickel(2+);sulfate;hexahydrate |
| Standard InChI | InChI=1S/Ni.H2O4S.6H2O/c;1-5(2,3)4;;;;;;/h;(H2,1,2,3,4);6*1H2/q+2;;;;;;;/p-2 |
| Standard InChIKey | RRIWRJBSCGCBID-UHFFFAOYSA-L |
| SMILES | O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[Ni+2] |
| Canonical SMILES | O.O.O.O.O.O.[O-]S(=O)(=O)[O-].[Ni+2] |
| Boiling Point | Decomposes at 1544° F (NTP, 1992) |
| Density | 2.07 (NTP, 1992) |
| Melting Point | 127.9 °F (transition point) (NTP, 1992) |
| Physical Description | Nickel sulfate hexahydrate appears as blue or emerald-green crystalline material. Toxic and carcinogenic. Two known phases. Alpha-form (blue tetragonal) converts to beta-form (green monoclinic) at 127.9°F. Becomes blue and opaque at room temperature. Odorless. Sweet astringent taste. Somewhat efflorescent. Greenish-yellow anhydrous salt is formed at 536°F. (NTP, 1992) |
| Description | Nickel sulfate hexahydrate appears as blue or emerald-green crystalline material. Toxic and carcinogenic. Two known phases. Alpha-form (blue tetragonal) converts to beta-form (green monoclinic) at 127.9°F. Becomes blue and opaque at room temperature. Odorless. Sweet astringent taste. Somewhat efflorescent. Greenish-yellow anhydrous salt is formed at 536°F. (NTP, 1992) Nickel sulfate hexahydrate is a hydrate that is the hexahydrate of nickel sulfate. It has a role as a sensitiser. It contains a nickel sulfate. |
| Solubility | greater than or equal to 100 mg/mL at 68° F (NTP, 1992) |
| Synonyms | nickel sulfate nickel sulfate heptahydrate nickel sulfate hexahydrate nickel sulfate hexahydrate-(2)H-labeled cpd nickel sulfate hydrate nickel sulfate monohydrate |
| Vapor Pressure | 0 mm Hg at 68 °F Essentially (NTP, 1992) |
| PubChem Compound | 5284429 |
| Last Modified | Nov 11 2021 |
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